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Compound of Interest

Compound Name: Trimethyl(methyithio)silane
CAS No.: 3908-55-2
Cat. No.: B1293539
Get Quote
. J

Executive Summary

Trimethyl(methylthio)silane (TMMS), also known as (Methylthio)trimethylsilane, is a
specialized organosulfur-silicon reagent used primarily as a thiolation agent and for protecting
group chemistry. While invaluable for introducing methylthio groups under mild conditions, it
presents a dual-hazard profile: high flammability (Flash Point: 22°C) and extreme olfactory
potency due to the release of methanethiol upon hydrolysis.

This guide moves beyond basic Safety Data Sheet (SDS) recommendations to provide a
mechanistic understanding of the compound's instability and a field-proven protocol for "stench-
free" handling.

Part 1: Chemical Identity & Physicochemical
Profile[1][2]

Effective risk mitigation begins with accurate characterization. Unlike its gaseous analog
(trimethylsilane), TMMS is a volatile liquid that requires strict anhydrous containment.
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Table 1: Physicochemical Properties of Trimethyl(methylthio)silane

Property Value Operational Implication
Unique identifier for inventory
CAS Number 3908-55-2 ]
tracking.
_ Labile Si-S bond is the focal
Formula (CH3)3Si-S-CHs ) o
point of reactivity.
) Calculation basis for
Molecular Weight 120.29 g/mol o
stoichiometry.
] o Volatile; requires
Physical State Liquid )
syringe/cannula transfer.
- ) Moderate volatility; significant
Boiling Point 110-114 °C
vapor pressure at RT.
] Class IB Flammable Liquid.
Flash Point 22 °C (71.6 °F) ) )
Grounding required.
_ Lighter than water; will float
Density 0.848 g/mL ) )
during aqueous spills.
Olfactory fatigue occurs
Odor Threshold < 1 ppb (Hydrolysis product) rapidly; smell is not a reliable

safety meter.

Part 2: The Mechanistic Hazard (The "Why")

To handle TMMS safely, one must understand its degradation pathway. The silicon-sulfur (Si-S)
bond is significantly weaker and more polarized than the silicon-oxygen bond. Upon contact
with ambient moisture, TMMS undergoes rapid hydrolysis.

The Hydrolysis Cascade

The primary danger is not the silane itself, but its hydrolysis product: Methanethiol (Methyl
Mercaptan). Methanethiol is a neurotoxin with a "rotten cabbage" odor detectable at parts per
billion.
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Toxicological Insight: Methanethiol acts similarly to cyanide by inhibiting cytochrome c oxidase,
though with lower potency. However, its primary operational hazard is olfactory fatigue—the
nose stops smelling it after a few minutes of exposure, leading to a false sense of security
while concentrations may reach toxic levels.
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Figure 1: The hydrolysis pathway of TMMS.[1] Note that the toxic stench component
(Methanethiol) is generated immediately upon contact with moisture.

Part 3: Engineering Controls & PPE
Containment Strategy

e Primary:Glovebox (N2 or Ar atmosphere). This is the gold standard. Handling TMMS in a
glovebox eliminates moisture and contains odors completely.

e Secondary:Schlenk Line (Fume Hood). If a glovebox is unavailable, use standard Schlenk

techniques.

o Critical Requirement: The vacuum pump exhaust must be vented into a fume hood or a
bleach scrubber. Do not vent into the lab atmosphere.

The "Bleach Trap" (Scrubber)

Standard caustic traps (NaOH) capture thiols but reversible protonation can release them back.

Oxidative destruction is required.

e Setup: Connect the Schlenk line or reaction vessel vent to a bubbler containing 10-15%
Sodium Hypochlorite (Bleach) solution.
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e Chemistry:

o Tip: Add a small amount of surfactant (dish soap) to the bleach trap to increase gas-liquid
contact time.

Personal Protective Equipment (PPE)[4][5]

» Respiratory: If working outside a glovebox, a full-face respirator with multi-gas cartridges
(Organic Vapor + Acid Gas) is recommended for emergency spills. N95 masks are useless
against methanethiol.

o Gloves:Nitrile is generally sufficient for incidental splash, but Laminate (Silver Shield) gloves
offer the best permeation resistance for organosulfur compounds. Double-gloving is
mandatory.

Part 4: Operational Protocol (Handling SOP)

This protocol assumes the use of a Schlenk line or inert gas manifold.

Step-by-Step Transfer

e Preparation: Ensure all glassware is oven-dried and purged with Argon/Nitrogen. Prepare a
"Quench Bath" (Bleach) nearby.

e Pressure Equalization: Insert a bleed needle connected to an inert gas line into the TMMS
reagent bottle septum to prevent vacuum formation during withdrawal.

» Withdrawal: Use a gas-tight syringe (Hamilton type) or a cannula for transfer.

o Technique: "Coring" the septum is a major risk. Use a non-coring needle (deflected point)
if possible.

o Transfer: Inject the reagent directly into the reaction solvent. Do not let the needle tip drip in
the air.

* Needle Decontamination (The "Stench" Step):
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o Immediately after injection, draw bleach or acetone into the syringe/needle to rinse
residual TMMS.

o Expel the rinse into a dedicated "Stench Waste" container (containing bleach).

o Never leave a dirty needle in the hood; it will hydrolyze and stink up the lab.

Workflow Visualization
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Figure 2: Operational workflow emphasizing the immediate decontamination step to prevent
odor release.

Part 5: Storage & Waste Management[6]
Storage

» Conditions: Store at 2—8°C (Refrigerated).
e Atmosphere: Must be stored under Inert Gas (Argon/Nitrogen).

o Container: Original sure-seal bottles are best. If transferred, use thick-walled Schlenk flasks
with PTFE stopcocks. Avoid silicone grease on joints as organosulfurs can degrade/creep
through it; use PTFE sleeves instead.

Waste Disposal (The "Kill" Protocol)

Never pour TMMS or reaction mixtures directly into the organic waste drum. It will hydrolyze in
the drum, pressurize it, and release stench when opened.

» Quenching: Treat all waste streams with excess 10% Sodium Hypochlorite (Bleach).
« Verification: Stir the waste/bleach mixture for at least 1 hour.

o Disposal: Only after the odor is gone should the aqueous layer be flushed (if permitted) or
the organic layer disposed of in non-halogenated waste. Label the waste bottle: "TREATED
WITH BLEACH - NO ACID" (Mixing bleach waste with acid waste releases Chlorine gas).

Part 6: Emergency Response
Spills

e Evacuate: Clear the immediate area. The smell will be overwhelming.
e PPE: Don full PPE including respirator.[2]
e Absorb & Oxidize:

o Do NOT use standard paper towels (they increase surface area for evaporation).
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o Cover spill with Activated Carbon or Vermiculite.

o Immediately flood the absorbent with Bleach solution.

e Cleanup: Scoop the slurry into a wide-mouth jar, cover with more bleach, and seal loosely (to
allow gas evolution if any) before final disposal.

First Aid
 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.

o Skin/Eye Contact: Flush with water for 15 minutes.[3][4] Note that water will generate heat
and methanethiol initially (hydrolysis), so high-volume flushing is necessary to wash away
the byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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storage-of-trimethyl-methylthio-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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